Cas no 5862-49-7 (Ethanol, 2-[(1-methylethyl)thio]-, acetate)
5862-49-7 structure
Product Name:Ethanol, 2-[(1-methylethyl)thio]-, acetate
CAS No:5862-49-7
MF:C7H16O3S
MW:180.265141487122
CID:341443
PubChem ID:71443436
Update Time:2025-04-19
Ethanol, 2-[(1-methylethyl)thio]-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[(1-methylethyl)thio]-, acetate
- acetic acid,2-propan-2-ylsulfanylethanol
- DTXSID80852261
- Acetic acid--2-[(propan-2-yl)sulfanyl]ethan-1-ol (1/1)
- 5862-49-7
-
- Inchi: 1S/C5H12OS.C2H4O2/c1-5(2)7-4-3-6;1-2(3)4/h5-6H,3-4H2,1-2H3;1H3,(H,3,4)
- InChI Key: VVHGYCNTOBZMGI-UHFFFAOYSA-N
- SMILES: S(CCO)C(C)C.OC(C)=O
Computed Properties
- Exact Mass: 180.08208
- Monoisotopic Mass: 180.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 68.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- PSA: 57.53
Ethanol, 2-[(1-methylethyl)thio]-, acetate Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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